Butyl nitrite Butyl nitrite The photodissociation dynamics of butyl nitrite was studied using time-resolved Fourier transform infrared (TR-FTIR) emission spectroscopy. The effects of butyl nitrite on methyl cobalamin and 5-methyl tetrahydrofolate were studied.
Butyl nitrite appears as a yellow oily liquid with a pleasant odor. A mixture of isomers (n-butyl, sec-butyl and tert-butyl). Slightly soluble in water. Slightly less dense than water. Vapors are much heavier than air. Toxic by ingestion, mildly toxic by inhalation. Used to make fuel for jet airplanes.
Butyl nitrite, also known as N-C4H9ONO or NBN, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Butyl nitrite is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, butyl nitrite is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 544-16-1
VCID: VC21262735
InChI: InChI=1S/C4H9NO2/c1-2-3-4-7-5-6/h2-4H2,1H3
SMILES: CCCCON=O
Molecular Formula: C4H9NO2
Molecular Weight: 103.12 g/mol

Butyl nitrite

CAS No.: 544-16-1

Cat. No.: VC21262735

Molecular Formula: C4H9NO2

Molecular Weight: 103.12 g/mol

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Butyl nitrite - 544-16-1

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Description The photodissociation dynamics of butyl nitrite was studied using time-resolved Fourier transform infrared (TR-FTIR) emission spectroscopy. The effects of butyl nitrite on methyl cobalamin and 5-methyl tetrahydrofolate were studied.
Butyl nitrite appears as a yellow oily liquid with a pleasant odor. A mixture of isomers (n-butyl, sec-butyl and tert-butyl). Slightly soluble in water. Slightly less dense than water. Vapors are much heavier than air. Toxic by ingestion, mildly toxic by inhalation. Used to make fuel for jet airplanes.
Butyl nitrite, also known as N-C4H9ONO or NBN, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Butyl nitrite is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, butyl nitrite is primarily located in the cytoplasm.
CAS No. 544-16-1
Molecular Formula C4H9NO2
Molecular Weight 103.12 g/mol
IUPAC Name butyl nitrite
Standard InChI InChI=1S/C4H9NO2/c1-2-3-4-7-5-6/h2-4H2,1H3
Standard InChI Key JQJPBYFTQAANLE-UHFFFAOYSA-N
SMILES CCCCON=O
Canonical SMILES CCCCON=O
Boiling Point 78.0 °C

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